Cas no 82466-00-0 (2,3-Dimethylisoquinolin-2-ium perchlorate)

• Product Name: 2,3-Dimethylisoquinolin-2-ium perchlorate
• CAS No: 82466-00-0
• CID: 4659647
• Update Time: 2025-07-23

2,3-Dimethylisoquinolin-2-ium perchlorate Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethylisoquinolin-2-ium perchlorate

Additional information on 2,3-Dimethylisoquinolin-2-ium perchlorate

Introduction to 2,3-Dimethylisoquinolin-2-ium Perchlorate (CAS No. 82466-00-0)

2,3-Dimethylisoquinolin-2-ium Perchlorate, identified by the Chemical Abstracts Service Number (CAS No.) 82466-00-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This perchlorate salt of 2,3-dimethylisoquinolinium has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and material science. The compound belongs to the isoquinoline family, a class of heterocyclic aromatic organic compounds that are widely studied for their biological activities and synthetic utility.

The structure of 2,3-Dimethylisoquinolin-2-ium Perchlorate features a nitrogen-containing heterocycle with two methyl substituents at the 2 and 3 positions, enhancing its stability and reactivity. The perchlorate anion contributes to the compound's solubility in polar solvents, making it a versatile intermediate in chemical synthesis. This feature is particularly valuable in pharmaceutical applications where solubility can influence drug bioavailability and formulation.

In recent years, there has been growing interest in isoquinoline derivatives due to their demonstrated pharmacological properties. Research has highlighted the potential of 2,3-Dimethylisoquinolin-2-ium Perchlorate as a scaffold for developing novel therapeutic agents. Its molecular framework is conducive to modifications that can target various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. The compound's ability to interact with biological macromolecules makes it a promising candidate for drug discovery efforts.

One of the most compelling aspects of 2,3-Dimethylisoquinolin-2-ium Perchlorate is its role in the synthesis of more complex molecules. Chemists have leveraged its reactive sites to create derivatives with enhanced biological activity. For instance, studies have shown that functionalization at the nitrogen or methyl positions can modulate the compound's interactions with enzymes and receptors. This flexibility underscores its importance as a building block in medicinal chemistry.

The pharmaceutical applications of this compound are particularly intriguing. Preliminary studies have suggested that derivatives of 2,3-dimethylisoquinolinium may exhibit anti-proliferative effects on certain cancer cell lines. The nitrogen heterocycle is known to disrupt DNA replication and protein synthesis in tumor cells, offering a potential mechanism of action for new anticancer drugs. Additionally, its structural similarity to natural alkaloids has prompted investigations into its use as a precursor for bioactive molecules.

From a synthetic chemistry perspective, the preparation of 2,3-Dimethylisoquinolin-2-ium Perchlorate involves multi-step processes that highlight the ingenuity of organic synthesis. The reaction pathways typically start from readily available precursors such as benzaldehyde derivatives or pyridine compounds. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to construct the isoquinoline core efficiently. These synthetic strategies not only produce the target compound but also provide insights into scalable methodologies for other isoquinoline derivatives.

The spectroscopic and analytical characterization of this compound is another area where it has been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been used to elucidate its structure in detail. These analyses confirm the presence of the characteristic isoquinoline ring system and verify the attachment of methyl groups at the 2 and 3 positions. Such detailed characterization is crucial for understanding its reactivity and potential applications.

In recent research publications, scientists have explored novel synthetic routes to improve the yield and purity of 2,3-Dimethylisoquinolin-2-ium Perchlorate. One such approach involves microwave-assisted synthesis, which significantly reduces reaction times without compromising product quality. This method aligns with the broader trend toward greener chemistry practices, where energy efficiency and minimal waste are prioritized. Such advancements not only enhance production efficiency but also contribute to sustainable chemical manufacturing processes.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro assays have shown that certain derivatives exhibit moderate inhibition against specific enzymes implicated in inflammatory responses. This suggests potential therapeutic benefits in conditions like rheumatoid arthritis or inflammatory bowel disease. While more research is needed to confirm these findings in vivo, these preliminary results highlight the drug-discovery potential of isoquinoline-based compounds.

Another area where 2,3-Dimethylisoquinolin-2-ium Perchlorate shows promise is in material science applications beyond pharmaceuticals. Its unique electronic properties make it suitable for use in organic semiconductors or optoelectronic devices. Researchers are exploring its incorporation into materials that require precise control over charge transport properties, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. These applications leverage the compound's ability to form stable coordination complexes with metals, enhancing material performance through metal-ligand interactions.

The future directions for research on this compound are multifaceted and exciting. Efforts are underway to develop more potent derivatives with improved pharmacokinetic profiles using structure-activity relationship (SAR) studies. Computational modeling techniques are also being employed to predict how modifications will affect biological activity, accelerating the drug discovery process by identifying promising candidates before experimental synthesis begins.

Additionally, collaborations between academia and industry are fostering innovation in isoquinoline chemistry.* Companies are investing in proprietary synthetic routes* designed to produce high-purity batches* efficiently.* These partnerships* aim* to translate laboratory discoveries* into viable pharmaceutical products.* As such,* 2,*3-Dimethylisoquinolin-2-ium Perchlorate* continues* to be* an important subject* of study* across multiple disciplines.* Its versatility* makes it* a valuable tool* for chemists,* biologists,* and materials scientists.* alike.*